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Compound of Interest

Compound Name: 2-Methyloctanoic acid

Cat. No.: B036649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance
(NMR) and mass spectrometry (MS) data for 2-methyloctanoic acid. The information is
presented in a structured format to facilitate its use in research, development, and quality
control applications.

Spectral Data Summary

The following tables summarize the key spectral data for 2-methyloctanoic acid, a branched-
chain fatty acid with the chemical formula CoH180:2.[1][2][3][4] This compound is also known as
2-methylcaprylic acid.[2][5]

Table 1: *H NMR Spectral Data
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
5.14 brs 2H -OH
2.53 dd 2H -CH2-
1.20-1.65 m 4H -CH2- x2
1.27 S 3H -CHs
0.93 t 3H -CHs

Data sourced from a study on volatile organic compounds.[6]

Table 2: 13C NMR Spectral Data

Chemical Shift (6) ppm Assignment
176.38 C=0

71.85 _CH-

44.56 _CHa-

44.13 -CH2-

26.33 -CHa-

17.17 -CHs

14.42 _CHs

Data sourced from a study on volatile organic compounds.[6]

Table 3: Mass Spectrometry Data

miz Relative Intensity (%) Assighment
131 100 [M-C2Hs]*
113 - [M-C2Hs-H20]*
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Data acquired via Electron lonization (El, 70 eV).[6] The NIST WebBook also indicates the
availability of mass spectrum data for 2-methyloctanoic acid.[5]

Experimental Protocols

Detailed experimental protocols for the acquisition of the cited data were not available.
However, the following represents a standard methodology for obtaining NMR and mass
spectrometry data for a compound like 2-methyloctanoic acid.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A dilute solution of 2-methyloctanoic acid is prepared in a deuterated
solvent, typically chloroform-d (CDCIs), and transferred to an NMR tube.

¢ Instrumentation: A high-resolution NMR spectrometer (e.g., 200 MHz or higher) is used.

e 1H NMR Acquisition: The proton NMR spectrum is acquired to determine the chemical
environment of the hydrogen atoms.

e 13C NMR Acquisition: The carbon-13 NMR spectrum is acquired to identify the different
carbon environments within the molecule.

2.2. Mass Spectrometry (MS)

Sample Introduction: The sample is introduced into the mass spectrometer, often via gas
chromatography (GC-MS) for volatile compounds.

lonization: Electron lonization (El) at a standard energy of 70 eV is a common method for
generating ions.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

Detection: The abundance of each ion is measured to generate the mass spectrum.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the spectral analysis of a chemical
compound such as 2-methyloctanoic acid.
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Caption: Generalized workflow for spectral analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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